Cas no 89-82-7 (Pulegone)

Pulegone is a naturally occurring monoterpene ketone, primarily found in essential oils such as peppermint and pennyroyal. It is characterized by its minty, camphoraceous aroma and is widely used as a flavoring agent and fragrance intermediate. Pulegone exhibits notable insecticidal and repellent properties, making it valuable in agrochemical applications. Its high purity and stability ensure consistent performance in formulations.
Pulegone structure
Pulegone structure
Product Name:Pulegone
CAS No:89-82-7
MF:C10H16O
MW:152.233443260193
MDL:MFCD00063000
CID:721783
PubChem ID:442495
Update Time:2025-06-17

Pulegone Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone,5-methyl-2-(1-methylethylidene)-, (5R)-
    • (R)-Pulegone
    • (+)-Pulegone
    • PULEGONE, R-(+)-(AS)
    • R-(+)-Pulegone
    • Pulegone
    • 2-isopropylidene-5-methylcyclohexan-1-one
    • D-PULEGONE
    • FEMA 2963
    • PULEGON
    • Pulegone,(d)
    • PULEGONE,TECH
    • (+)-1-Methyl-4-isopropylidene-3-cyclohexanone
    • (R)-(+)-Pulegone
    • (+)-(R)-Pulegone
    • (1R)-(+)-p-Menth-4(8)-en-3-one
    • Pulegone, d-
    • Pulegone (natural)
    • Cyclohexanone, 5-methyl-2-(1-methylethylidene)-, (5R)-
    • 3-Methyl-6-isopropylidenecyclohexanone
    • FEMA No. 2963
    • 4(8)-p-Menthen-3-one, delta-
    • p-MENTH-4(8)-EN-3-ONE, (R)-(+)-
    • 5-Methyl-2-(1-methylethylidene)cyclohexanone, (R)-
    • (5R)-5-methyl-2-(propan-2-ylidene)cyclohexan-1-one
    • C
    • (5R)-5-Methyl-2-(1-methylethylidene)cyclohexanone (ACI)
    • Cyclohexanone, 5-methyl-2-(1-methylethylidene)-, (R)- (ZCI)
    • p-Menth-4(8)-en-3-one, (R)-(+)- (8CI)
    • (1R)-Pulegone
    • (5R)-5-Methyl-2-propan-2-ylidenecyclohexan-1-one
    • (R)-(+)-p-Menth-4(8)-en-3-one
    • L-Pulegone
    • NSC 15334
    • MDL: MFCD00063000
    • Inchi: 1S/C10H16O/c1-7(2)9-5-4-8(3)6-10(9)11/h8H,4-6H2,1-3H3/t8-/m1/s1
    • InChI Key: NZGWDASTMWDZIW-MRVPVSSYSA-N
    • SMILES: C(=C1/CC[C@@H](C)CC/1=O)(/C)\C

Computed Properties

  • Exact Mass: 152.12000
  • Monoisotopic Mass: 152.120115130 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.8
  • Molecular Weight: 152.23
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Oil
  • Density: 0.935 g/mL at 20 °C(lit.)
  • Melting Point: <25°C
  • Boiling Point: 217°C(lit.)
  • Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
  • Refractive Index: n20/D 1.486(lit.)
  • Solubility: In water, 276 mg/L at 25 °C (est)
  • PSA: 17.07000
  • LogP: 2.71190
  • Odor: Pleasant odor, midway between peppermint and camphor
  • Refractive Index: Index of refraction: 1.4894 at 20 °C/D
  • Merck: 7937
  • Vapor Pressure: 138 mmHg ( 25 °C)
  • FEMA: 2963 | PULEGONE
  • Specific Rotation: +18° - +24° (7.7g/100mL, CHCl3)
  • λmax: 255(lit.)
  • Color/Form: 2000 μg/mL in methanol
  • Optical Activity: [α]20/D +22°, neat
  • Solubility: It is miscible with ethanol, diethyl ether and chloroform, and almost insoluble in water.

Pulegone Security Information

  • Symbol: GHS07 GHS08
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302-H351-H412
  • Warning Statement: P273-P301 + P312 + P330
  • Hazardous Material transportation number:2810
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S23; S24/25
  • FLUKA BRAND F CODES:10-23
  • RTECS:OT0261000
  • Hazardous Material Identification: Xn
  • Safety Term:6.1(b)
  • Packing Group:III
  • Risk Phrases:R22
  • HazardClass:Comb liq
  • PackingGroup:III
  • Storage Condition:2-8°C

Pulegone Customs Data

  • HS CODE:2914299000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Pulegone Pricemore >>

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Pulegone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  rt
Reference
Chemoenzymatic Synthesis of the Intermediates in the Peppermint Monoterpenoid Biosynthetic Pathway
Cheallaigh, Aisling Ni ; Mansell, David J.; Toogood, Helen S. ; Tait, Shirley; Lygidakis, Antonios; et al, Journal of Natural Products, 2018, 81(7), 1546-1552

Production Method 2

Reaction Conditions
1.1 Catalysts: Molybdenum hexacarbonyl Solvents: Benzene ;  reflux
Reference
Hexacarbonylmolybdenum
Faller, John W.; Brummond, Kay M.; Mitasev, Branko, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2006, 1, 1-9

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium tert-butoxide ,  Hydrogen Catalysts: Cuprous chloride ,  1,1′-(4R)-[4,4′-Bi-1,3-benzodioxole]-5,5′-diylbis[1,1-bis[3,5-bis(1,1-dimethylet… Solvents: Isopropanol ;  24 h, 5.0 MPa, 50 °C
Reference
Asymmetric synthesis of L-menthol
Wang, Lin; Li, Huanyong; Tan, Wei; Wang, Sanyong; Li, Chunrong; et al, Yingyong Huaxue, 2015, 32(6), 641-646

Production Method 4

Reaction Conditions
1.1 Catalysts: Pulegone Δ4,8-reductase
Reference
Glandular trichome specificity of menthol biosynthesis pathway gene promoters from Mentha x piperita
Qamar, Nida; Pandey, Mytrai; Vasudevan, Madavan; Kumar, Ashish; Shasany, Ajit Kumar, Planta, 2022, 256(6),

Production Method 5

Reaction Conditions
1.1 Reagents: Urea nitrate Solvents: Acetonitrile ,  Water ;  2 min, rt
Reference
Deprotection of oximes using urea nitrate under microwave irradiation
Perumal, P. T.; Anniyappan, M.; Muralidharan, D., Journal of Chemical Sciences (Bangalore, 2004, 116(5), 261-264

Production Method 6

Reaction Conditions
1.1 Reagents: Triethylamine
Reference
Synthesis with hypochlorous acid. Conversion to pulegone and isopulegol to menthofuran. Preparation of 3,6-dimethyl-2,6-cycloheptadien-1-one from phorone
Hegde, Shridhar G.; Beckwith, David; Doti, Robert; Wolinsky, Joseph, Journal of Organic Chemistry, 1985, 50(6), 894-6

Production Method 7

Reaction Conditions
Reference
Nonacarbonyldiiron
Samson, Sylvie; Stephenson, G. Richard, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-8

Production Method 8

Reaction Conditions
1.1 Catalysts: Molybdenum hexacarbonyl Solvents: Benzene ;  reflux
Reference
Hexacarbonylmolybdenum
Faller, John W.; Brummond, Kay M.; Mitasev, Branko, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Pulegone Raw materials

Pulegone Preparation Products

Pulegone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:89-82-7)(+)-Pulegone
Order Number:LE10410
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:89-82-7)Pulegone
Order Number:A1204268
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:52
Price ($):1036.0/215.0
Email:sales@amadischem.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:89-82-7)(+)-Pulegone
LE10410
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:89-82-7)Pulegone
A1204268
Purity:99%/99%
Quantity:500g/100g
Price ($):1036.0/215.0
Email